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Introduction
Psalmotoxin 1 (PcTX1) is a 40-residue peptide toxin isolated from the venom of the Trinidad

chevron tarantula, Psalmopoeus cambridgei. It is a potent and selective inhibitor of acid-

sensing ion channel 1a (ASIC1a), a key player in the neuronal response to acidosis and

implicated in pathological conditions such as ischemic stroke and pain.[1][2][3][4] PcTX1 acts

as a gating modifier, stabilizing the desensitized state of ASIC1a, thereby preventing channel

opening in response to a drop in extracellular pH.[1][5] Its high affinity and selectivity for

ASIC1a make it an invaluable pharmacological tool for studying the physiological and

pathological roles of this channel. These application notes provide detailed protocols for the

use of PcTX1 in electrophysiology patch-clamp experiments to characterize ASIC1a currents.

Mechanism of Action
PcTX1 inhibits homomeric ASIC1a and heteromeric ASIC1a/2b channels by binding to the

acidic pocket of the channel.[1] This binding increases the apparent proton affinity of the

channel, leading to a stabilization of the desensitized state at physiological resting pH (e.g., pH

7.4).[5] The interaction is highly dependent on pH; PcTX1 inhibition is more pronounced at

conditioning pH values closer to the channel's half-maximal steady-state desensitization (SSD)

pH.[6][7] At more alkaline pH, where the channel is predominantly in the closed resting state,

PcTX1 has a lower affinity and its inhibitory effect is reduced.[5][6] Interestingly, at higher
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concentrations and alkaline pH, PcTX1 can potentiate some ASIC subtypes, such as rat and

human ASIC1b.[1][7]

Data Presentation: Quantitative Effects of PcTX1
The following table summarizes the key quantitative data regarding the interaction of PcTX1
with various ASIC subtypes. This information is crucial for designing and interpreting

electrophysiological experiments.

Parameter
Channel
Subtype

Species Value Conditions Reference

IC₅₀

(Inhibition)
ASIC1a Rat 0.9 nM pH 7.4 [1]

ASIC1a/2b Rat 3 nM pH 7.4 [1]

ASIC1a/2a - 2.9 nM
Conditioning

pH 7.0
[8]

EC₅₀

(Potentiation/

Activation)

ASIC1b Rat ~100 nM pH 7.4 [7]

cASIC1a Chicken ~189 nM
Direct

activation
[7]

rASIC1a

(Open State)
Rat >156 nM

Application at

pH 7.1
[6]

Binding

Affinity (Kᴅ)
ASIC1

Human &

Chicken
~2 nM

Surface

Plasmon

Resonance

[9]

Effect on

pH₅₀ of

Activation

ASIC1a -

Slight shift to

lower H⁺

concentration

30 nM PcTX1 [5]

Effect on

pH₅₀ of SSD
ASIC1a -

Drastic shift

to less acidic

pH

Concentratio

n-dependent
[5]
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Signaling Pathway and Experimental Workflow
Visualization
PcTX1 Signaling Pathway
The following diagram illustrates the mechanism of PcTX1 inhibition of ASIC1a channels.

PcTX1 Mechanism of Action on ASIC1a
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Click to download full resolution via product page

Caption: PcTX1 binds to and stabilizes the desensitized state of ASIC1a.
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Electrophysiology Experimental Workflow
This diagram outlines the key steps in a typical patch-clamp experiment to study the effect of

PcTX1 on ASIC currents.
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PcTX1 Electrophysiology Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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